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Compound of Interest

Compound Name: 4-Phenylthiazole-2-thiol

Cat. No.: B1223627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Phenylthiazole-2-thiol is a heterocyclic organic compound that has garnered significant

interest in medicinal chemistry and materials science. Its unique structural features, including

the phenyl ring, thiazole core, and a thiol group, contribute to a diverse range of chemical and

biological activities. This technical guide provides a comprehensive overview of the core

physicochemical properties of 4-Phenylthiazole-2-thiol, presenting quantitative data, detailed

experimental protocols for their determination, and a visualization of its key tautomeric forms.

Core Physicochemical Properties
The physicochemical properties of a compound are fundamental to understanding its behavior

in various systems, including its absorption, distribution, metabolism, and excretion (ADME)

profile in drug development. The key properties of 4-Phenylthiazole-2-thiol are summarized

below.
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Property Value Source

Molecular Formula C₉H₇NS₂ [1][2][3][4][5][6]

Molecular Weight 193.29 g/mol [1][4][6]

Appearance
White to brown powder,

crystals, or crystalline powder
[7]

Melting Point 168 - 175 °C [3][4][7]

Boiling Point (Predicted) 343.3 ± 35.0 °C at 760 mmHg [7]

Density (Predicted) 1.3 ± 0.1 g/cm³ [7]

pKa No experimental data available

LogP (Predicted) 3.42 [7]

Solubility
No quantitative experimental

data available

Tautomerism
4-Phenylthiazole-2-thiol can exist in two tautomeric forms: the thiol form and the thione form.

This equilibrium is a critical aspect of its chemistry, influencing its reactivity, polarity, and

potential for hydrogen bonding.

Caption: Thiol-thione tautomerism of 4-Phenylthiazole-2-thiol.

Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible determination of

physicochemical properties. Below are generalized protocols that can be adapted for 4-
Phenylthiazole-2-thiol.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid compound transitions to a

liquid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.scbt.com/p/4-phenylthiazole-2-thiol-2103-88-0
http://www.arkpharmtech.com/product/51221.html
https://www.chemsynthesis.com/base/chemical-structure-23988.html
https://www.sigmaaldrich.com/US/en/product/aldrich/632570
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm2103880
https://www.calpaclab.com/4-phenylthiazole-2-thiol-min-90-100-grams/ala-p168527-100g
https://www.scbt.com/p/4-phenylthiazole-2-thiol-2103-88-0
https://www.sigmaaldrich.com/US/en/product/aldrich/632570
https://www.calpaclab.com/4-phenylthiazole-2-thiol-min-90-100-grams/ala-p168527-100g
https://www.echemi.com/produce/pr220728181495-4-phenyl-3h-1-3-thiazole-2-thione.html
https://www.chemsynthesis.com/base/chemical-structure-23988.html
https://www.sigmaaldrich.com/US/en/product/aldrich/632570
https://www.echemi.com/produce/pr220728181495-4-phenyl-3h-1-3-thiazole-2-thione.html
https://www.echemi.com/produce/pr220728181495-4-phenyl-3h-1-3-thiazole-2-thione.html
https://www.echemi.com/produce/pr220728181495-4-phenyl-3h-1-3-thiazole-2-thione.html
https://www.echemi.com/produce/pr220728181495-4-phenyl-3h-1-3-thiazole-2-thione.html
https://www.benchchem.com/product/b1223627?utm_src=pdf-body
https://www.benchchem.com/product/b1223627?utm_src=pdf-body
https://www.benchchem.com/product/b1223627?utm_src=pdf-body
https://www.benchchem.com/product/b1223627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the crystalline 4-Phenylthiazole-2-thiol is finely

ground using a mortar and pestle.

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and

the tube is inverted and gently tapped to pack the solid into the sealed end. A sample height

of 2-3 mm is optimal.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point

apparatus alongside a calibrated thermometer.

Heating: The sample is heated at a steady and slow rate (approximately 1-2 °C per minute)

as the expected melting point is approached.

Observation: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂) are recorded.

Reporting: The melting point is reported as the range T₁ - T₂.

Solubility Determination (Qualitative)
Objective: To assess the solubility of the compound in various solvents.

Apparatus:

Test tubes
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Vortex mixer or stirring rods

Spatula

Graduated cylinders or pipettes

Procedure:

Sample Addition: Approximately 10 mg of 4-Phenylthiazole-2-thiol is weighed and placed

into a series of test tubes.

Solvent Addition: To each test tube, 1 mL of a different solvent (e.g., water, ethanol,

methanol, acetone, dichloromethane, hexane) is added.

Mixing: Each tube is vigorously agitated using a vortex mixer or by stirring with a glass rod

for a set period (e.g., 1-2 minutes) at a controlled temperature (typically room temperature).

Observation: The mixture is visually inspected to determine if the solid has completely

dissolved.

Classification: The solubility is classified as:

Soluble: The solid completely dissolves, forming a clear solution.

Partially soluble: Some of the solid dissolves, but undissolved particles remain.

Insoluble: The solid does not appear to dissolve.

Octanol-Water Partition Coefficient (LogP)
Determination (Shake-Flask Method)
Objective: To determine the ratio of the compound's concentration in an octanol phase to its

concentration in a water phase at equilibrium.

Apparatus:

Separatory funnel
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UV-Vis spectrophotometer or HPLC

Vortex mixer or shaker

Centrifuge (optional)

pH meter

Volumetric flasks and pipettes

Procedure:

Phase Preparation: n-Octanol is pre-saturated with water, and water (or a suitable buffer,

e.g., phosphate-buffered saline at pH 7.4) is pre-saturated with n-octanol.

Sample Preparation: A stock solution of 4-Phenylthiazole-2-thiol is prepared in the aqueous

phase.

Partitioning: A known volume of the stock solution is mixed with an equal volume of the pre-

saturated n-octanol in a separatory funnel.

Equilibration: The mixture is shaken vigorously for a set period (e.g., 30 minutes) to allow for

partitioning and then allowed to stand for the phases to separate completely. Centrifugation

can be used to aid phase separation.

Concentration Measurement: The concentration of 4-Phenylthiazole-2-thiol in both the

aqueous and octanol phases is determined using a suitable analytical technique, such as

UV-Vis spectrophotometry or HPLC. A calibration curve should be prepared for each phase.

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the

octanol phase to the concentration in the aqueous phase. The LogP is the base-10 logarithm

of P.

Acid Dissociation Constant (pKa) Determination
(Potentiometric Titration)
Objective: To determine the pKa value, which indicates the acidity of the thiol group.
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Apparatus:

pH meter with a calibrated electrode

Burette

Beaker

Magnetic stirrer and stir bar

Standardized solution of a strong base (e.g., 0.1 M NaOH)

Procedure:

Sample Preparation: A known amount of 4-Phenylthiazole-2-thiol is dissolved in a suitable

solvent system (e.g., a mixture of water and a co-solvent like ethanol or DMSO if the

compound has low aqueous solubility).

Titration Setup: The solution is placed in a beaker with a magnetic stir bar, and the calibrated

pH electrode is immersed in the solution.

Titration: The standardized base is added in small, precise increments from the burette. After

each addition, the solution is allowed to equilibrate, and the pH is recorded.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa is determined from the pH at the half-equivalence point, where half of the

acid has been neutralized.

Logical Workflow for Physicochemical
Characterization
The determination of these physicochemical properties often follows a logical sequence, as

outlined in the workflow diagram below.
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Caption: Experimental workflow for physicochemical characterization.

Conclusion
This technical guide provides a foundational understanding of the key physicochemical

properties of 4-Phenylthiazole-2-thiol. While some experimental data is available, further

research is required to fully characterize its solubility profile and experimentally determine its

pKa and LogP values. The provided protocols offer a standardized approach for researchers to

obtain this critical data, which is essential for advancing the application of this promising

molecule in drug discovery and materials science. The tautomeric equilibrium between the thiol

and thione forms should always be a consideration in any experimental design or theoretical

study involving this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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